Cas no 6656-13-9 (Benzeneethanaminium,4-hydroxy-N,N,N-trimethyl-)

Benzeneethanaminium, 4-hydroxy-N,N,N-trimethyl-, is a quaternary ammonium compound characterized by its aromatic hydroxyl-substituted structure. This compound exhibits notable properties due to its cationic nature, making it useful in applications requiring surface activity or antimicrobial effects. The presence of a hydroxyl group enhances its solubility in polar solvents, while the trimethylammonium moiety contributes to its stability and reactivity. Its structural features suggest potential utility in surfactant formulations, biocidal agents, or as an intermediate in organic synthesis. The compound's balanced hydrophilicity and lipophilicity may also lend itself to specialized chemical processes or pharmaceutical applications. Further research is recommended to explore its full range of functionalities.

Benzeneethanaminium,4-hydroxy-N,N,N-trimethyl- structure

6656-13-9 structure

Product Name:Benzeneethanaminium,4-hydroxy-N,N,N-trimethyl-

CAS No:6656-13-9

MF:C₁₁H₁₈NO

MW:180.266723155975

CID:508564

PubChem ID:23135

Update Time:2025-06-07

Benzeneethanaminium,4-hydroxy-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

- Benzeneethanaminium,4-hydroxy-N,N,N-trimethyl-
- 2-(4-Hydroxyphenyl)-N,N,N-trimethylethanaminium
- candicine
- 4-(2-(Dimethylamino)ethyl)phenol hydrochloride
- 4-(2-Dimethylamino-aethyl)-phenol, Hydrochlorid
- 4-(2-dimethylamino-ethyl)-phenol, hydrochloride
- Anhaline hydrochloride
- Candicin (ium)
- EINECS 227-892-6
- Hordenin*HCl
- hordenine hydrochloride
- Hordeninhydrochlorid
- Hordenin-methohydroxyd
- N,N-dimethyltyram
- N,N-Dimethyltyramine hydrochloride
- N-Methyl-hordenin
- Peyocactine hydrochloride
- p-Hordenine hydrochloride
- NCGC00246201-01
- 5V2TJ5H9Z8
- Candicin
- 2-(4-hydroxyphenyl)ethyl-trimethyl-ammonium
- FT-0737753
- 2-(4-hydroxyphenyl)ethyl-trimethyl-azanium;iodide
- cid_15127809
- Q5031710
- AMMONIUM, (p-HYDROXYPHENETHYL)TRIMETHYL-
- CHEBI:3350
- AKOS030573561
- CHEMBL1186075
- E87162
- SMR000386994
- 4-Hydroxy-N,N,N-trimethylbenzeneethanaminium
- 2-(4-hydroxyphenyl)ethyl-trimethylazanium;iodide
- UNII-5V2TJ5H9Z8
- NS00094418
- Benzeneethanaminium, 4-hydroxy-N,N,N-trimethyl-
- SCHEMBL9561478
- [2-(4-hydroxyphenyl)ethyl]trimethylazanium
- BDBM73699
- BRN 4133224
- 2-(4-hydroxyphenyl)ethyl-trimethylammonium;iodide
- DTXSID80901642
- 6656-13-9
- 2-(4-hydroxyphenyl)ethyl-trimethylazanium
- MLS001048976
- 2-(4-hydroxyphenyl)ethyl-trimethyl-ammonium;iodide
- DTXCID50946020
- Benzeneethanaminium, 4-hydroxy-N,N,N-trimethyl-(9CI)
- STL581350
- Inchi： 1S/C11H17NO/c1-12(2,3)9-8-10-4-6-11(13)7-5-10/h4-7H,8-9H2,1-3H3/p+1
- InChI Key： PTOJXIKSKSASRB-UHFFFAOYSA-O
- SMILES： OC1C=CC(=CC=1)CC[N+](C)(C)C

Computed Properties

Exact Mass: 215.108
Monoisotopic Mass: 215.108
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 143
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2A^2
XLogP3: 2.1

Experimental Properties

Density: 0.928 g/mL at 25ºC(lit.)
Boiling Point: 189ºC(lit.)
Flash Point: 163 °F
LogP: 1.64090

Benzeneethanaminium,4-hydroxy-N,N,N-trimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TargetMol Chemicals	TN7064-1 mg	Candicine	6656-13-9	95.02%	1mg	￥ 1,300	2023-07-11
TargetMol Chemicals	TN7064-5 mg	Candicine	6656-13-9	95.02%	5mg	￥ 2,925	2023-07-11
TargetMol Chemicals	TN7064-10 mg	Candicine	6656-13-9	95.02%	10mg	￥ 4,387	2023-07-11
TargetMol Chemicals	TN7064-25 mg	Candicine	6656-13-9	95.02%	25mg	￥ 7,897	2023-07-11
TargetMol Chemicals	TN7064-50 mg	Candicine	6656-13-9	95.02%	50mg	￥ 11,847	2023-07-11
TargetMol Chemicals	TN7064-100 mg	Candicine	6656-13-9	95.02%	100MG	￥ 17,769	2023-07-11
TargetMol Chemicals	TN7064-1mg	Candicine	6656-13-9	95.02%	1mg	￥ 1300	2024-07-20
TargetMol Chemicals	TN7064-5mg	Candicine	6656-13-9	95.02%	5mg	￥ 2920	2024-07-20
TargetMol Chemicals	TN7064-10mg	Candicine	6656-13-9	95.02%	10mg	￥ 4320	2024-07-20
TargetMol Chemicals	TN7064-25mg	Candicine	6656-13-9	95.02%	25mg	￥ 6880	2024-07-20